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Compound of Interest

(2R)-2-amino-2-
Compound Name:

phenylpropanamide
CAS No.: 152375-69-4
Cat. No.: B134375

Get Quote

Executive Summary

(2R)-2-amino-2-phenylpropanamide (CAS: 19196-63-5 for racemate; specific enantiomer
often custom-synthesized) represents a critical class of

-disubstituted amino acid derivatives. Unlike simple phenylglycine, the presence of the

-methyl group creates a quaternary carbon center, significantly restricting conformational
freedom. This structural rigidity makes it a high-value scaffold for peptidomimetics and chiral
resolving agents but introduces significant challenges in synthesis and purification.

This guide provides a definitive spectroscopic atlas and quality control workflow. It moves
beyond basic characterization to address the specific challenges of quaternary center analysis,
distinguishing the (2R) enantiomer from its (2S) counterpart and the achiral des-methyl analog.

Structural Context & Synthetic Logic
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The stability of the quaternary center prevents racemization under standard physiological
conditions, a common failure mode for mono-substituted

-amino acids. However, this steric bulk also complicates the spectroscopic signals, particularly
in Nuclear Magnetic Resonance (NMR), where the methyl group exerts shielding effects on the
aromatic ring.

Synthetic Route & Impurity Profile

The most robust synthesis typically involves a Strecker reaction starting from acetophenone,
followed by partial hydrolysis of the nitrile or resolution of the hydantoin intermediate.

Key Impurities to Monitor:

o Acetophenone: Starting material carryover.

e (2R)-2-amino-2-phenylpropanoic acid: Over-hydrolysis product.
o Enantiomer (2S): Due to imperfect resolution.

Spectroscopic Atlas

The following data represents the standard spectroscopic signature for high-purity (>98%)
material.

Mass Spectrometry (ESI-HRMS)

High-Resolution Mass Spectrometry (HRMS) is the primary identification tool. The
fragmentation pattern is dominated by the stability of the benzyl-type carbocation formed after
the loss of the amide group.
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Parameter Value Interpretation
Formula
Monoisotopic Mass 164.09496 Da Exact mass calculation.[1][2]

Protonated molecular ion

[M+H]+ 165.1022 m/z
(Base Peak).[3]
Sodium adduct (common in
[M+Na]+ 187.0841 m/z o
glass capillaries).
Loss of
Fragment 1 148.07 miz (Characteristic of primary
amines).
Loss of
Fragment 2 120.08 m/z
(Primary amide cleavage).
Fragment 3 105.07 m/z carbocation (Tropylium-like

stability).

Nuclear Magnetic Resonance (NMR)

Solvent Selection: DMSO-

is the required solvent. Chloroform (

) often results in broad, unresolved amide signals due to hydrogen bonding aggregation.
DMSO disrupts these aggregates, yielding sharp, quantifiable singlets.

H NMR (400 MHz, DMSO-
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Shift (

ppm)

Multiplicity

Integral

Assignment

Structural
Insight

7.45-7.20

Multiplet (m)

Ar-H

Phenyl ring
protons. Note the
lack of distinct
ortho/meta
splitting due to
free rotation.

7.35

Broad Singlet (br

s)

1H

CO-NH

Amide proton
(anti). Distinct in
DMSO.

6.90

Broad Singlet (br

s)

1H

CO-NH

Amide proton

(syn).

2.10

Broad (br)

C-NH

Primary amine.
Shift varies with
concentration/wa

ter content.

155

Singlet (s)

C-CH

-Methyl. Critical
diagnostic: If this
is a doublet, you
have the wrong
molecule (des-

methyl analog).

C NMR (100 MHz, DMSO-
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Shift (
Type Assignment
ppm)
176.5 Quaternary (C=0) Amide Carbonyl.
146.2 Quaternary (Ar-C) Ipso-carbon of phenyl ring.

128.5, 127.0, 125.5

CH (Ar)

Ortho, meta, para carbons.[4]

59.8

Quaternary (

)

The Chiral Center. High shift
due to N/Phenyl attachment.

28.4

-Methyl group.

Infrared Spectroscopy (ET-IR)

Wavenumber (

Vibration Mode

Functional Group

)
Primary Amine (
3400 - 3250 N-H Stretch (Doublet)
) & Amide.
1665 - 1680 C=0 Stretch Amide | Band (Strong).
1600 N-H Bend Amide Il Band.
Mono-substituted Benzene
700 & 750 C-H Out-of-plane

(diagnostic).

Stereochemical Validation (The "R" Factor)

Confirming the (2R) configuration is the most critical step. Standard NMR cannot distinguish

enantiomers.

Method A: Chiral HPLC (Recommended)

e Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).
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» Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine (DEA).
o Note: DEA is mandatory to suppress peak tailing of the primary amine.

e Flow Rate: 1.0 mL/min.

o Detection: UV @ 254 nm.

o Expectation: Baseline separation of (2R) and (2S) peaks. The (2R) isomer typically elutes
second on AD-H columns, but standards must be run to confirm.

Method B: Optical Rotation (Polarimetry)[5]

 Instrument: Digital Polarimeter (Sodium D-line, 589 nm).

e Solvent: Methanol (MeOH).

e Concentration: ¢ = 1.0 g/100 mL.

 Literature Benchmark: While specific rotation varies by synthesis batch and salt form,

-methyl amino acid derivatives generally show lower rotation magnitudes than their non-
methylated counterparts.

o Protocol: If
is small (< 5°), rely solely on Chiral HPLC.

Analytical Workflow & Logic

The following diagram illustrates the decision-making process for releasing a batch of (2R)-2-
amino-2-phenylpropanamide.
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Crude Synthesis Product
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Yes (Quaternary C confirmed) \ No (Doublet = des-methyl impurity)

Chiral HPLC

(AD-H Column) Reject / Reprocess

ee > 98%7?

Release Batch Recrystallization
(2R)-Isomer (Tartaric Acid Resolution)
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Figure 1: Quality Control Decision Tree. Note the critical NMR checkpoint to distinguish the

quaternary center from des-methyl impurities before expensive chiral analysis.

Experimental Protocol: Sample Preparation for NMR

To ensure the reproducibility of the data presented in Section 3.2, follow this exact preparation

protocol.

Drying: Dry the solid sample under high vacuum (0.1 mbar) at 40°C for 4 hours to remove
residual synthesis solvents (Methanol/DCM) which can obscure the methyl region.

Solvent: Use high-quality DMSO-

(99.9% D) stored over molecular sieves. Water peaks in wet DMSO appear at 3.33 ppm and
can broaden the amine signal.

Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent.
o Warning: Higher concentrations (>30 mg) may cause viscosity broadening.

Acquisition: Set relaxation delay (d1) to at least 2.0 seconds to allow full relaxation of the
quaternary methyl protons, ensuring accurate integration against the aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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